Cas no 1256790-93-8 (Methyl 4-bromo-6-chloronicotinate)

Methyl 4-bromo-6-chloronicotinate is a halogenated nicotinate ester widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern, featuring bromine and chlorine at the 4- and 6-positions of the pyridine ring, enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The methyl ester group provides stability while allowing further functionalization via hydrolysis or transesterification. This compound is valued for its high purity, consistent performance in heterocyclic chemistry, and utility in constructing complex molecular frameworks. Its compatibility with diverse reaction conditions makes it a versatile building block for researchers developing active ingredients or specialty chemicals.

Methyl 4-bromo-6-chloronicotinate structure

1256790-93-8 structure

Product Name:Methyl 4-bromo-6-chloronicotinate

CAS No:1256790-93-8

MF:C₇H₅BrClNO₂

MW:250.477100133896

MDL:MFCD18257867

CID:2854664

PubChem ID:72943182

Update Time:2025-10-29

Methyl 4-bromo-6-chloronicotinate Chemical and Physical Properties

Names and Identifiers

- methyl 4-bromo-6-chloropyridine-3-carboxylate
- Methyl 4-broMo-6-chloronicotinate
- AMY10132
- AKOS027339750
- F11974
- methyl4-bromo-6-chloronicotinate
- CS-0040505
- DB-130147
- 1256790-93-8
- MFCD18257867
- CS-13278
- Methyl 4-bromo-6-chloronicotinate
- MDL： MFCD18257867
- Inchi： 1S/C7H5BrClNO2/c1-12-7(11)4-3-10-6(9)2-5(4)8/h2-3H,1H3
- InChI Key： SZKLPBKPIATTIK-UHFFFAOYSA-N
- SMILES： BrC1C=C(N=CC=1C(=O)OC)Cl

Computed Properties

Exact Mass: 248.91922 g/mol
Monoisotopic Mass: 248.91922 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 39.2
Molecular Weight: 250.48

Experimental Properties

Density: 1.684±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 281.3±35.0 ºC (760 Torr),
Flash Point: 123.9±25.9 ºC,
Solubility: Slightly soluble (2.3 g/l) (25 º C),

Methyl 4-bromo-6-chloronicotinate Pricemore >>

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Alichem	A029013793-250mg	Methyl 4-bromo-6-chloronicotinate	1256790-93-8	95%	250mg	$1058.40	2023-09-03
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